Cas no 1805233-41-3 (Methyl 2-(bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-(bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1805233-41-3
• MF: C₁₁H₈BrF₆NO₃
• MW: 396.080543518066
• CID: 4845356
• Update Time: 2025-10-12

Methyl 2-(bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H8BrF6NO3/c1-21-9(20)2-5-6(10(13,14)15)3-8(19-7(5)4-12)22-11(16,17)18/h3H,2,4H2,1H3
• InChI Key： LLOMUYJSESCUJK-UHFFFAOYSA-N
• SMILES： BrCC1C(CC(=O)OC)=C(C(F)(F)F)C=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate

Recent Advances in the Study of Methyl 2-(bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate (CAS: 1805233-41-3)

The compound Methyl 2-(bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate (CAS: 1805233-41-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, serves as a versatile intermediate in the synthesis of bioactive compounds. Its structural features make it particularly valuable for the development of novel therapeutic agents, especially in the areas of oncology and infectious diseases.

Recent studies have focused on the synthetic pathways and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of pyridine-based inhibitors targeting protein kinases. The bromomethyl group at the 2-position allows for further functionalization, enabling the creation of diverse derivatives with potential pharmacological activities. Researchers have successfully utilized this compound to develop potent inhibitors of EGFR (Epidermal Growth Factor Receptor), a critical target in cancer therapy.

In addition to its applications in kinase inhibitor development, Methyl 2-(bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate has been explored for its potential in antimicrobial drug discovery. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as a precursor for compounds with activity against drug-resistant bacterial strains. The trifluoromethoxy group, in particular, was found to enhance membrane permeability, a crucial factor in overcoming bacterial resistance mechanisms.

The pharmacokinetic properties of derivatives stemming from this compound have also been a subject of investigation. Research indicates that the presence of fluorine atoms contributes to improved metabolic stability and bioavailability, addressing common challenges in drug development. However, further studies are needed to fully elucidate the structure-activity relationships and optimize the therapeutic potential of these derivatives.

Looking ahead, the versatility of Methyl 2-(bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate positions it as a promising candidate for continued exploration in drug discovery. Future research directions may include the development of more efficient synthetic routes, expanded biological screening, and detailed mechanistic studies to uncover new therapeutic applications. As the demand for innovative pharmaceutical agents grows, this compound is likely to remain a focal point in chemical biology and medicinal chemistry research.